Cas no 62591-44-0 (Propanimidic acid, 3-hydroxy-, propyl ester)

• Product Name: Propanimidic acid, 3-hydroxy-, propyl ester
• CAS No: 62591-44-0
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• CID: 438927
• PubChem ID: 71384897
• Update Time: 2025-04-19

Propanimidic acid, 3-hydroxy-, propyl ester Chemical and Physical Properties

Names and Identifiers

• Propanimidic acid, 3-hydroxy-, propyl ester
• propyl 3-hydroxypropanimidate
• 62591-44-0
• DTXSID90807146

• Inchi： 1S/C6H13NO2/c1-2-5-9-6(7)3-4-8/h7-8H,2-5H2,1H3
• InChI Key： NHSFQJWAPSSJQU-UHFFFAOYSA-N
• SMILES： O(C(CCO)=N)CCC

Computed Properties

• Exact Mass: 131.09469
• Monoisotopic Mass: 131.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 83.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 53.3Ų

Experimental Properties

• PSA: 53.31